4-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-3-nitrobenzaldehyde

• IUPAC Name: 4-[[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]sulfanyl]-3-nitrobenzaldehyde
• InChI: InChI=1S/C17H13N3O6S/c1-24-12-6-11(7-13(8-12)25-2)16-18-19-17(26-16)27-15-4-3-10(9-21)5-14(15)20(22)23/h3-9H,1-2H3
• InChI Key: ANYAVENELUNNSE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)C2=NN=C(O2)SC3=C(C=C(C=C3)C=O)[N+](=O)[O-])OC
• Molecular Formula: C17H13N3O6S
• Molecular Weight: 387.4 g/mol

Description

4-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-3-nitrobenzaldehyde, also known as DTNB, is a chemical compound with promising applications in the field of scientific research. DTNB is a yellow crystalline solid that is commonly used as a reagent in biochemistry and molecular biology experiments. It is a thiol-reactive compound that is widely used to measure the concentration of thiol-containing molecules in biological samples.

Scientific Research Applications

4-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-3-nitrobenzaldehyde has a wide range of applications in scientific research. It is commonly used as a reagent in biochemical and molecular biology experiments to measure the concentration of thiol-containing molecules such as glutathione, cysteine, and homocysteine. This compound is also used to measure the activity of enzymes such as glutathione reductase and thioredoxin reductase. Additionally, this compound is used in the study of redox signaling pathways and oxidative stress in cells.

Mechanism of Action

4-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-3-nitrobenzaldehyde reacts with thiol-containing molecules through a nucleophilic substitution reaction. The reaction results in the formation of a yellow-colored product, 5-thio-2-nitrobenzoic acid, which can be detected spectrophotometrically. The reaction is highly specific for thiol-containing molecules and does not react with other functional groups such as amino and carboxyl groups.
Biochemical and Physiological Effects
This compound has no known biochemical or physiological effects on living organisms. It is a non-toxic compound that is commonly used in laboratory experiments.

Advantages and Limitations for Lab Experiments

4-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-3-nitrobenzaldehyde has several advantages for laboratory experiments. It is a highly specific and sensitive reagent that can be used to measure the concentration of thiol-containing molecules in biological samples. This compound is also relatively easy to use and can be carried out in a laboratory setting. However, there are some limitations to the use of this compound. It is a colorimetric assay that requires a spectrophotometer for detection. This compound is also sensitive to pH and temperature changes, which can affect the accuracy of the assay.

Future Directions

There are several future directions for the use of 4-{[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]thio}-3-nitrobenzaldehyde in scientific research. One potential application is in the study of redox signaling pathways and oxidative stress in cells. This compound can be used to measure the concentration of glutathione, a key antioxidant molecule, in cells under different conditions. Another potential application is in the development of new drugs that target thiol-containing molecules. This compound can be used to screen for compounds that selectively target thiol-containing molecules in cells. Additionally, this compound can be used in the development of new diagnostic assays for diseases such as cancer and cardiovascular disease, which are associated with oxidative stress and redox signaling pathways.